Cas no 183325-39-5 (2-Chloro-4-fluoro-5-nitrobenzonitrile)

• Product Name: 2-Chloro-4-fluoro-5-nitrobenzonitrile
• CAS No: 183325-39-5
• MF: C₇H₂ClFN₂O₂
• MW: 200.55438375473
• MDL: MFCD12913468
• CID: 1064750
• PubChem ID: 10726731
• Update Time: 2025-04-20

2-Chloro-4-fluoro-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-5-nitrobenzonitrile
• LogP
• 183325-39-5
• OUJPFWISNRZAJD-UHFFFAOYSA-N
• EN300-8152171
• DB-303032
• SCHEMBL1291838
• CS-0196911
• BS-51140
• MFCD12913468
• F72654
• Benzonitrile, 2-chloro-4-fluoro-5-nitro-

• MDL： MFCD12913468
• Inchi： 1S/C7H2ClFN2O2/c8-5-2-6(9)7(11(12)13)1-4(5)3-10/h1-2H
• InChI Key： OUJPFWISNRZAJD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C#N)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 199.97896
• Monoisotopic Mass: 199.9788832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 312.0±42.0 °C at 760 mmHg
• Flash Point: 141.6±23.7 °C
• PSA: 66.93

2-Chloro-4-fluoro-5-nitrobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃